Cas no 54986-58-2 (3-Methyl-2-phenyl-3,4-chromanediol)

3-Methyl-2-phenyl-3,4-chromanediol structure
54986-58-2 structure
Product Name:3-Methyl-2-phenyl-3,4-chromanediol
CAS No:54986-58-2
MF:C16H16O3
MW:256.296444892883
CID:2186427
PubChem ID:584058
Update Time:2024-02-29

3-Methyl-2-phenyl-3,4-chromanediol Chemical and Physical Properties

Names and Identifiers

    • 3,4-Dihydro-3-methyl-2-phenyl-2h-1-benzopyran-3,4-diol
    • 3-Methyl-2-phenyl-3,4-chromanediol
    • QKLPRBNNCCTSGT-UHFFFAOYSA-N
    • 2H-1-Benzopyran-3,4-diol, 3,4-dihydro-3-methyl-2-phenyl-
    • 3-Methyl-2-phenyl-3,4-chromanediol #
    • Inchi: 1S/C16H16O3/c1-16(18)14(17)12-9-5-6-10-13(12)19-15(16)11-7-3-2-4-8-11/h2-10,14-15,17-18H,1H3
    • InChI Key: QKLPRBNNCCTSGT-UHFFFAOYSA-N
    • SMILES: O1C2C=CC=CC=2C(C(C)(C1C1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 256.11
  • Monoisotopic Mass: 256.11
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 313
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7
  • XLogP3: 1.9
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